5965-83-3

2-Hydroxy-5-sulfobenzoic acid dihydrate

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• CAS RN:
• 5965-83-3

• Formula:
• C7H10O8S

• InChI:
• InChI=1S/C7H6O6S.2H2O/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10;;/h1-3,8H,(H,9,10)(H,11,12,13);2*1H2

• InChIKey:
• BHDKTFQBRFWJKR-UHFFFAOYSA-N

• Sulfonated salicylic acid derivative used as a metal scavenger due to its strong association with a range of metals. Forms proton-transfer dye complexes with diazo compounds such as 4-(phenyldiazenyl)aniline. Proteins are precipitated upon complexation with 5-Sulfosalicylic acid, allowing qualitative analysis of the resultant turbidity formed in a sample by these complexes leaving solution. Protein precipitation with 5-Sulfosalicylic acid has also been employed as a preparative measure for removing proteins prior to chromatographic analysis. Also used as a spray reagent for the detection of amino acids on thin layer chromatography (TLC) plates and as a doping agent for polyaniline.
  5-Sulfosalicylic acid is strongly acidic in nature. It exists in various hydrated forms such as dihydrate, dideuterate, trihydrate and pentahydrate. It acts as a ligand and forms various coordin...

2-(2,5-Difluorophenyl)ethanimidamide

• CAS RN:
• 885965-83-3

• Formula:
• C8H8F2N2

• InChI:
• InChI=1S/C8H8F2N2/c9-6-1-2-7(10)5(3-6)4-8(11)12/h1-3H,4H2,(H3,11,12)

• InChIKey:
• DIPNLCCOSPWYMG-UHFFFAOYSA-N

• 2-(2,5-Difluorophenyl)ethanimidamide is a useful research compound. Its molecular formula is C8H8F2N2 and its molecular weight is 170.16 g/mol. The purity is usually 95%.